Cas no 1692566-71-4 (1-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 1692566-71-4
• MF: C₁₀H₁₁F₄NO
• MW: 237.194056749344
• CID: 5998216
• PubChem ID: 107287758
• Update Time: 2025-10-24

1-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol
• 1692566-71-4
• 1-amino-2-[3-fluoro-4-(trifluoromethyl)phenyl]propan-2-ol
• EN300-1929284

• Inchi： 1S/C10H11F4NO/c1-9(16,5-15)6-2-3-7(8(11)4-6)10(12,13)14/h2-4,16H,5,15H2,1H3
• InChI Key： XOAOUOIFUICGFV-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C(C)(CN)O

Computed Properties

• Exact Mass: 237.07767662g/mol
• Monoisotopic Mass: 237.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-amino-2-3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol

1-Amino-2,3-Fluoro-4-(Trifluoromethyl)Phenylpropan-2-Ol: A Comprehensive Overview

The compound 1-amino-2,3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol, identified by the CAS number 1692566-71-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique substitution pattern on the aromatic ring, which includes two fluorine atoms at positions 2 and 3, a trifluoromethyl group at position 4, and an amino group attached to a propanol moiety at position 1. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for further chemical modifications and functionalization.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug discovery and development. The fluoro groups in this compound contribute to increased lipophilicity and metabolic stability, which are desirable properties for pharmaceutical agents. Additionally, the trifluoromethyl group is known to enhance the molecule's ability to penetrate biological membranes, potentially improving bioavailability when used in therapeutic contexts.

The amino group in 1-amino-2,3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol serves as a versatile functional group that can participate in various chemical reactions, such as amidation, alkylation, and cyclization. These reactions are pivotal in synthesizing more complex molecules with enhanced biological activity. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of peptide analogs and bioactive heterocycles.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution, Friedel-Crafts alkylation, and hydrolysis reactions. The choice of reagents and reaction conditions is critical to ensure high yields and selectivity during these steps. Recent advancements in catalytic methods and green chemistry have provided more sustainable pathways for the synthesis of such fluorinated compounds.

The structural features of 1-amino-2,3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol make it an attractive candidate for applications in materials science as well. Its unique combination of electron-withdrawing groups could be exploited in the development of advanced polymers or organic semiconductors with tailored electronic properties.

In conclusion, the compound CAS No. 1692566-71-4, or 1-amino-2,3-fluoro-4-(trifluoromethyl)phenylpropan-2-ol, represents a valuable building block in modern organic chemistry. Its diverse functional groups and favorable physicochemical properties position it as a key intermediate in the synthesis of bioactive molecules and advanced materials. As research continues to uncover new applications for fluorinated compounds, this molecule is likely to play an increasingly important role in both academic and industrial settings.